Cas no 904270-56-0 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 904270-56-0
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 5494007
• Update Time: 2025-07-08

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-N2-(4-pyridinylmethyl)-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide

• Inchi： 1S/C22H22N4O3/c27-21(24-14-16-7-10-23-11-8-16)22(28)25-15-19(20-6-3-13-29-20)26-12-9-17-4-1-2-5-18(17)26/h1-8,10-11,13,19H,9,12,14-15H2,(H,24,27)(H,25,28)
• InChI Key： KXUOWGDFEIIPOZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)C(NCC1C=CN=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide

N-2-(2,3-Dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide: A Comprehensive Overview

The compound with CAS No. 904270-56-0, named N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-4-yl)methylethanediamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which incorporates several functional groups and heterocyclic rings, making it a subject of interest for researchers in various disciplines.

N-Acetylmethylethanediamide is a key component of this molecule, contributing to its amide functionality and potential for hydrogen bonding interactions. The presence of the indole ring further enhances the molecule's aromaticity and stability, while the furan moiety introduces additional electronic properties that can influence reactivity and selectivity in chemical reactions. The pyridine ring at the N' position adds another layer of complexity, providing opportunities for coordination chemistry and potential applications in catalysis.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of targeted therapies and biological mimics. The indole moiety, for instance, is known to exhibit significant bioactivity, making it a valuable component in the design of anticancer agents and neuroprotective drugs. Similarly, the furan ring has been associated with antioxidant properties, which could be leveraged in the creation of nutraceuticals and cosmeceuticals.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a molecule requires a combination of advanced synthetic techniques, including multicomponent reactions, transition metal catalysis, and stereochemical control. Researchers have employed strategies such as the Huisgen cycloaddition reaction and Mitsunobu reaction to assemble similar structures with high efficiency and precision.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. For instance, its conjugated system could be exploited in the development of organic semiconductors or light-emitting materials. Additionally, the presence of multiple heteroatoms provides opportunities for tuning electronic properties, which is crucial for applications in optoelectronics and energy storage.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its sustainable use. Recent research has focused on evaluating its biodegradability under various conditions, as well as its potential toxicity to aquatic organisms. These studies are critical for ensuring that any commercial applications are both safe and environmentally friendly.

In conclusion, CAS No. 904270-56-0 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functionalities. Its unique structure positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.